Cas no 799268-66-9 (17:0 Lyso PA)

• Product Name: 17:0 Lyso PA
• CAS No: 799268-66-9
• MF: C₂₀H₄₀O₇PNa
• MW: 446.49
• CID: 4728666
• PubChem ID: 139034923
• Update Time: 2025-06-15

17:0 Lyso PA Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid, (2R)-2-hydroxy-3-(phosphonooxy)propyl ester, sodium salt
• CID 145710300
• heptadecanoyl lysophosphatidic acid; 1-heptadecanoyl-sn-glycero-3-phosphate (sodium salt); PA(17:0/0:0); 17:0 LPA; 110679
• 1-heptadecanoyl-2-hydroxy-sn-glycero-3-phosphate (sodiuM salt)
• 17:0 Lyso PA
• Heptadecanoic acid, (2R)-2-hydroxy-3-(phosphonooxy)propyl ester, monosodium salt (9CI)
• 799268-66-9
• disodium;[(2R)-3-heptadecanoyloxy-2-hydroxypropyl] phosphate
• G91261

• Inchi： 1S/C20H41O7P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20(22)26-17-19(21)18-27-28(23,24)25;/h19,21H,2-18H2,1H3,(H2,23,24,25);/t19-;/m1./s1
• InChI Key： JZGTXAWGWLRWQH-FSRHSHDFSA-N
• SMILES： C(=O)(CCCCCCCCCCCCCCCC)OC[C@@H](O)COP(O)(O)=O.[Na]

Computed Properties

• Exact Mass: 468.22287914g/mol
• Monoisotopic Mass: 468.22287914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 400
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119

17:0 Lyso PA Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 17:0 Lyso PA

Recent Advances in the Study of 799268-66-9 and 17:0 Lyso PA: Implications for Chemical Biology and Pharmaceutical Research

The compound with the CAS number 799268-66-9 and the product 17:0 Lyso PA (lysophosphatidic acid) have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in understanding cellular signaling pathways, lipid metabolism, and their potential therapeutic applications. This research brief aims to synthesize the latest findings related to these entities, providing a comprehensive overview of their roles, mechanisms, and implications for future research and development.

799268-66-9 is a chemically synthesized compound whose structure and properties have been explored for its potential in modulating biological pathways. Recent studies have focused on its interactions with specific enzymes and receptors, shedding light on its pharmacological potential. Concurrently, 17:0 Lyso PA, a specific lysophospholipid, has been investigated for its role in cellular processes such as proliferation, migration, and inflammation. The intersection of these two research areas offers promising avenues for drug discovery and therapeutic intervention.

One of the key findings in recent literature is the identification of 799268-66-9 as a potent inhibitor of certain kinases involved in inflammatory responses. This has been demonstrated through in vitro and in vivo studies, where the compound showed efficacy in reducing cytokine production and mitigating inflammatory damage. These results suggest its potential as a lead compound for developing anti-inflammatory drugs, particularly in conditions like rheumatoid arthritis and inflammatory bowel disease.

In parallel, research on 17:0 Lyso PA has revealed its significance in lipid signaling networks. Studies have shown that this lysophospholipid can activate specific G-protein-coupled receptors (GPCRs), influencing cell behavior and tissue homeostasis. Notably, its role in cancer progression has been a focal point, with evidence indicating that 17:0 Lyso PA can either promote or inhibit tumor growth depending on the cellular context. These dual effects underscore the complexity of lipid signaling and the need for further mechanistic studies.

Methodologically, advancements in mass spectrometry and lipidomics have been instrumental in characterizing the interactions and metabolic pathways involving 799268-66-9 and 17:0 Lyso PA. High-resolution imaging techniques have also enabled researchers to visualize the spatial distribution of these molecules within cells and tissues, providing insights into their localized effects. These technological innovations are driving a deeper understanding of their biological functions.

In conclusion, the study of 799268-66-9 and 17:0 Lyso PA represents a dynamic and rapidly evolving area of research with substantial implications for chemical biology and medicine. The dual focus on their molecular mechanisms and therapeutic potential highlights the interdisciplinary nature of this field. Future research should aim to elucidate the precise signaling pathways involved and explore their translational applications, paving the way for novel therapeutic strategies.